Cas no 54023-75-5 (2-Naphthalenesulfonamide,6,7-dihydroxy-)

• Product Name: 2-Naphthalenesulfonamide,6,7-dihydroxy-
• CAS No: 54023-75-5
• MF: C₁₀H₉NO₄S
• MW: 239.247761487961
• CID: 368644
• PubChem ID: 104675
• Update Time: 2025-04-19

2-Naphthalenesulfonamide,6,7-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonamide,6,7-dihydroxy-
• 6,7-dihydroxynaphthalene-2-sulphonamide
• 2,3-Dihydroxynaphthalene-6-sulfonamide
• 6,7-dihydroxynaphthalene-2-sulfonamide
• SCHEMBL8349082
• HBEICTUAWWEORS-UHFFFAOYSA-N
• 2,3-dihydroxy-7-naphthalenesulfonamide
• 54023-75-5
• EINECS 258-927-3
• DTXSID4068901
• NS00032920
• 2-Naphthalenesulfonamide, 6,7-dihydroxy-

• Inchi： 1S/C10H9NO4S/c11-16(14,15)8-2-1-6-4-9(12)10(13)5-7(6)3-8/h1-5,12-13H,(H2,11,14,15)
• InChI Key： HBEICTUAWWEORS-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=C(C(=CC=2C=1)O)O)(N)(=O)=O

Computed Properties

• Exact Mass: 239.02527
• Monoisotopic Mass: 239.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.601
• Boiling Point: 553.4°C at 760 mmHg
• Flash Point: 288.5°C
• Refractive Index: 1.733
• PSA: 100.62